molecular formula C8H7NO B8500298 4-Methyl-2,1-benzisoxazole CAS No. 107096-53-7

4-Methyl-2,1-benzisoxazole

Cat. No.: B8500298
CAS No.: 107096-53-7
M. Wt: 133.15 g/mol
InChI Key: FXOXUQLLLCUHAC-UHFFFAOYSA-N
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Description

4-Methyl-2,1-benzisoxazole is a useful research compound. Its molecular formula is C8H7NO and its molecular weight is 133.15 g/mol. The purity is usually 95%.
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Properties

CAS No.

107096-53-7

Molecular Formula

C8H7NO

Molecular Weight

133.15 g/mol

IUPAC Name

4-methyl-2,1-benzoxazole

InChI

InChI=1S/C8H7NO/c1-6-3-2-4-8-7(6)5-10-9-8/h2-5H,1H3

InChI Key

FXOXUQLLLCUHAC-UHFFFAOYSA-N

Canonical SMILES

CC1=CC=CC2=NOC=C12

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 49.64 g (220 mmoles) stannous chloride dihydrate in 132 ml concentrated hydrochloric acid cooled to 15° was added 9.08 g (55.0 mmoles) of 6-methyl-2-nitrobenzaldehyde with rapid stirring. After 2 hours the mixture was diluted with 250 ml water and extracted with 3×150 ml ether. The extract was washed successively with dilute sodium bicarbonate solution, water, and brine, dried, and concentrated to give 6.78 g oil. The oil was flash chromatographed, eluting with chloroform to give 6.10 g (83%) (1) as an oil; nmr (deuteriochloroform): 2.5 (s, 3H), 6.7 (dd, 1H), 7.3 (m, 2H), 9.1 (s, 1H).
[Compound]
Name
stannous chloride dihydrate
Quantity
49.64 g
Type
reactant
Reaction Step One
Quantity
132 mL
Type
solvent
Reaction Step One
Quantity
9.08 g
Type
reactant
Reaction Step Two
Name
Quantity
250 mL
Type
solvent
Reaction Step Three
Name

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